N-Acetylornithine-d2

• Molecular Formula: C7H14N2O3
• Molecular Weight: 176.21 g/mol
• InChI: InChI=1S/C7H14N2O3/c1-5(10)9-6(7(11)12)3-2-4-8/h6H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t6-/m0/s1/i4D2
• InChIKey: JRLGPAXAGHMNOL-JRHBLRTESA-N

N-Acetylornithine-d2: Technical Overview and Procurement

N-Acetylornithine-d2 (CAS N/A; unlabeled CAS: 6205-08-9) is a stable isotope-labeled compound wherein two hydrogen atoms are replaced by deuterium (d2), resulting in a molecular formula of C₇H₁₂D₂N₂O₃ and a molecular weight of 176.21 g/mol . As the deuterated form of N-Acetylornithine (molecular weight 174.20 g/mol) , this compound serves as an internal standard for quantitative LC-MS and GC-MS applications, leveraging its near-identical physicochemical properties to the analyte while providing a distinct mass shift for accurate quantitation [1]. Commercially available from multiple suppliers with documented purities of ≥98% , N-Acetylornithine-d2 is supplied as a white to off-white solid powder with recommended storage at -20°C for long-term stability [2].

Type Deuterated internal standard (d2)

Workflow LC-MS / GC-MS quantitative bioanalysis

Purity context Vendor-specific CoA review recommended

Storage -20 °C long-term powder stability

Isotopic enrichment High enrichment specification (vendor-reported)

• [1] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source
• [2] MedChemExpress (via Antpedia). N-Acetylornithine-d2 product parameters. HY-113080S. View Source

Limitations of Unlabeled and Analog Internal Standards

Substituting N-Acetylornithine-d2 with unlabeled N-Acetylornithine or structurally analogous internal standards compromises quantitative accuracy in LC-MS workflows due to the absence of an isotopic mass shift. Unlabeled N-Acetylornithine (MW 174.20 g/mol) co-elutes with endogenous analyte and cannot be chromatographically or spectrometrically resolved, rendering it unsuitable as an internal standard . While alternative isotopically labeled forms such as 13C- or 15N-labeled N-Acetylornithine are theoretically viable, their commercial availability is extremely limited and procurement costs are substantially higher [1]. Structural analog internal standards, such as ornithine or acetylated amino acid derivatives, exhibit differential ionization efficiency and chromatographic retention behavior compared to N-Acetylornithine, introducing matrix effect variability that cannot be fully corrected and resulting in broader linear dynamic ranges compared to isotopically matched internal standards [2].

Unlabeled N-Acetylornithine

No mass shift; co-elutes with endogenous analyte and cannot be resolved, unsuitable as ISTD.

Structural analog ISTD

Differential ionization and retention introduce matrix effect variability that limits correction accuracy.

13C/15N-labeled analogs

Limited commercial availability and substantially higher procurement cost restrict routine use.

• [1] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source
• [2] 知乎专栏. (2020). 生物分析中液相质谱（LC-MS)-内标的选择和应用. View Source

Quantitative Evidence for N-Acetylornithine-d2

Mass Spectrometric Resolution via d2 Mass Shift

N-Acetylornithine-d2 provides a nominal mass increase of +2 Da relative to unlabeled N-Acetylornithine, enabling clear chromatographic and mass spectrometric resolution for accurate quantitation. This d2 labeling yields a molecular weight of 176.21 g/mol, compared to 174.20 g/mol for the unlabeled compound . This mass difference is sufficient to avoid spectral overlap with the endogenous analyte's M+2 isotopic peak, which is critical for accurate peak integration [1]. In contrast, unlabeled N-Acetylornithine cannot be distinguished from endogenous analyte and therefore cannot serve as an internal standard .

Mass shift resolution

Class-level

176.21 g/mol vs 174.20 g/mol +2.01 Da shift

Enables clear separation from endogenous M+2 isotope peak.

Minimum required mass shift for ISTD.

Evidence Dimension	Molecular Weight for MS Resolution
Target Compound Data	176.21 g/mol (C₇H₁₂D₂N₂O₃)
Comparator Or Baseline	174.20 g/mol (C₇H₁₄N₂O₃, unlabeled N-Acetylornithine)
Quantified Difference	+2.01 Da (nominal mass shift)
Conditions	LC-MS and GC-MS quantitative analysis; theoretical molecular weight calculation based on molecular formula

Why This Matters

This mass shift is the minimum required for an isotopic internal standard to avoid interference from the analyte's natural M+2 isotopic abundance, enabling accurate quantitation.

• [1] 安徽万邦医药科技股份有限公司. (2020). 稳定同位素内标选择指南. View Source

Commercial Purity and Isotopic Enrichment

Commercially available N-Acetylornithine-d2 is supplied with specified purity levels ranging from 95% to ≥98% depending on the vendor . InvivoChem reports purity of ≥98% , Alfa Chemistry reports ≥98.0% , and Coompo Research Chemicals specifies 98% purity [1]. In comparison, unlabeled N-Acetylornithine from Selleck Chemicals reports a higher purity of 99.74% , reflecting the additional synthetic and purification challenges associated with deuterium incorporation. While quantitative head-to-head purity comparison data across multiple suppliers is not available in a single study, these vendor-specified values provide a procurement-relevant baseline for lot-to-lot consistency assessment.

Commercial purity

Specification review

≥98%

Vendor-reported purity; CoA review recommended for assay validation.

Multiple suppliers specify 95–≥98%.

Evidence Dimension	Chemical Purity (Vendor-Specified)
Target Compound Data	≥98% (InvivoChem, Alfa Chemistry); 98% (Coompo); 95% (BenchChem)
Comparator Or Baseline	99.74% (unlabeled N-Acetylornithine, Selleck Chemicals)
Quantified Difference	Varies by supplier; unlabeled reference standard achieves ~99.7% purity
Conditions	Vendor Certificate of Analysis (CoA); analytical method typically HPLC or LC-MS

Why This Matters

Purity directly impacts the accuracy of quantitative assays; procurement decisions should incorporate vendor-specific CoA review to ensure the selected lot meets assay validation requirements.

• [1] Coompo Research Chemicals. Nα-Acetyl-L-ornithine-d2 product page. Cat. No. C203864. View Source

Storage Stability and Shelf Life

N-Acetylornithine-d2 demonstrates documented long-term stability under specified storage conditions. Suppliers including MedChemExpress and InvivoChem specify a shelf life of 3 years when stored as powder at -20°C, and 2 years at 4°C [1]. In solvent (typically DMSO or aqueous buffers), stability is specified as 6 months at -80°C and 1 month at -20°C [1]. The compound is also stable at ambient temperature during routine shipping, minimizing procurement-related degradation risk . While direct comparative stability data against unlabeled N-Acetylornithine is not published, deuterated compounds generally exhibit comparable or slightly enhanced chemical stability due to the kinetic isotope effect on certain degradation pathways [2].

Storage stability

Class-level

Powder: 3 yr at -20°C Solvent: 6 mo at -80°C

Long-term stability supports multi-year study procurement.

Follow vendor storage instructions.

Evidence Dimension	Storage Stability (Shelf Life)
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C; Solvent: 6 months at -80°C, 1 month at -20°C
Comparator Or Baseline	Unlabeled N-Acetylornithine: similar vendor-specified conditions (3 years at -20°C powder)
Quantified Difference	Not significantly different from unlabeled analog
Conditions	Vendor-recommended storage conditions; powder and solvent formulations

Why This Matters

Long shelf life under standard laboratory storage conditions ensures cost-effective procurement and minimizes the need for frequent reordering, particularly for longitudinal studies.

• [1] MedChemExpress (via Antpedia). N-Acetylornithine-d2 product parameters. HY-113080S. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Procurement Cost and Commercial Availability

N-Acetylornithine-d2 is commercially available from multiple suppliers at documented price points, enabling cost-effective procurement for routine analytical workflows. MedChemExpress lists 1 mg at USD 160 , while Coompo Research Chemicals offers 1 mg at USD 110 [1]. In contrast, alternative isotopic labeling strategies such as 13C- or 15N-labeled N-Acetylornithine are not widely commercially available and are noted to be significantly more expensive due to higher synthetic complexity [2]. Unlabeled N-Acetylornithine is priced lower (e.g., Selleck Chemicals: 5 mg at USD 147) , but its inability to serve as an isotopic internal standard precludes its use in accurate quantitative MS workflows, rendering the cost comparison irrelevant for this application.

Procurement cost

Class-level

$110–$160/mg vs 13C/15N: limited availability

Accessible pricing for routine bioanalytical workflows.

Multi-vendor supply reduces supply chain risk.

Evidence Dimension	Commercial Pricing (USD per mg)
Target Compound Data	$110-$160 per mg (d2-labeled, multiple vendors)
Comparator Or Baseline	13C/15N-labeled analogs: not commercially available or significantly higher cost (qualitative vendor assessment) [2]
Quantified Difference	d2-labeled compound offers the most accessible isotopic internal standard option
Conditions	Vendor catalog pricing as of 2025-2026; subject to change

Why This Matters

Cost accessibility and multi-vendor availability reduce supply chain risk and enable consistent procurement for large-scale or longitudinal metabolomics and pharmacokinetic studies.

• [1] Coompo Research Chemicals. Nα-Acetyl-L-ornithine-d2 product page. Cat. No. C203864. View Source
• [2] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source

Isotopic Enrichment and Label Stability

N-Acetylornithine-d2 is synthesized with isotopic enrichment of ≥98%, as specified by multiple commercial suppliers [1]. This level of enrichment ensures that the unlabeled (d0) species represents ≤2% of the total product, minimizing cross-contamination that could bias quantitative MS assays. The d2 labeling pattern (two deuterium atoms on the terminal amine carbon) provides a distinct +2 Da mass shift without introducing exchangeable deuterium at labile positions such as amino, carboxyl, or hydroxyl groups, which would otherwise undergo hydrogen-deuterium back-exchange and compromise quantitative accuracy [2]. In contrast, internal standards with labile deuterium labeling (e.g., on -OH or -NH₂ groups) exhibit variable isotopic composition over time, introducing systematic error in quantitative workflows [2].

Isotopic enrichment

Class-level

≥98%

Non-labile d2 labeling avoids H/D back-exchange.

Ensures batch-to-batch reproducibility.

Evidence Dimension	Isotopic Enrichment and Label Stability
Target Compound Data	≥98% isotopic enrichment; non-labile d2 labeling on carbon
Comparator Or Baseline	Internal standards with labile deuterium (e.g., on -OH, -NH₂): variable isotopic composition due to exchange [2]
Quantified Difference	Non-labile labeling eliminates H/D back-exchange error
Conditions	Vendor Certificate of Analysis; recommended for quantitative MS applications

Why This Matters

High isotopic enrichment combined with non-labile labeling ensures assay reproducibility across batches and over time, which is critical for validated bioanalytical methods.

• [1] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source
• [2] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source

Chromatographic Co-Elution and Ionization Identity

As an isotopologue, N-Acetylornithine-d2 exhibits near-identical physicochemical properties to unlabeled N-Acetylornithine, including identical chromatographic retention time under reversed-phase and HILIC conditions, and identical ionization efficiency in electrospray ionization (ESI) sources [1]. This co-elution behavior ensures that the internal standard experiences the same matrix effects and ionization suppression as the analyte, enabling accurate correction of signal variability [1]. In contrast, structural analog internal standards (e.g., ornithine, acetylated amino acid derivatives) exhibit differential retention times and ionization responses, which can lead to systematic quantification bias that varies with sample matrix composition [2].

Chromatographic co-elution

Class-level

Identical retention & ionization vs structural analog: different

Enables matrix-effect correction in complex matrices.

Defining advantage of isotopic ISTD.

Evidence Dimension	Chromatographic and Ionization Behavior
Target Compound Data	Identical retention time and ionization efficiency to analyte
Comparator Or Baseline	Structural analog internal standards: differential retention time and ionization efficiency
Quantified Difference	Co-elution eliminates differential matrix effect error
Conditions	LC-MS with ESI source; reversed-phase or HILIC chromatography

Why This Matters

Co-elution with the analyte is the defining advantage of isotopic internal standards, enabling accurate quantitation even in complex biological matrices where matrix effects are severe.

• [1] MedChemExpress. (2023). 稳定同位素——如何玩转质谱内标定量. Technical Note. View Source
• [2] 知乎专栏. (2020). 生物分析中液相质谱（LC-MS)-内标的选择和应用. View Source

Applications of N-Acetylornithine-d2 in Bioanalysis and Metabolomics

Absolute Quantitation in Plasma and Serum

N-Acetylornithine-d2 serves as the internal standard of choice for the absolute quantitation of N-Acetylornithine in human plasma and serum using LC-MS/MS . Endogenous N-Acetylornithine concentrations in human serum range from approximately 7.1 to 9.0 µM (mean values reported across multiple studies) [1], and accurate measurement is essential for studies investigating its role as a potential biomarker for cognitive function and psychiatric disorders [2]. The d2-labeled internal standard enables precise correction for matrix effects inherent in plasma and serum samples, ensuring that quantitative results are not confounded by ionization suppression or enhancement.

Metabolic Flux Analysis in Arginine Biosynthesis

N-Acetylornithine is a key intermediate in the enzymatic biosynthesis of L-arginine from L-glutamate, a pathway of central importance in microorganisms, plants, and certain human metabolic contexts . Stable isotope labeling experiments using N-Acetylornithine-d2 as an internal standard enable accurate quantitation of pathway intermediates in metabolic flux studies. For example, in plant biology, N(δ)-acetylornithine accumulation is induced by methyl jasmonate as part of defense signaling, and quantitative analysis using d2-labeled internal standards has been employed to characterize this response [1]. The compound's documented long-term storage stability (3 years at -20°C powder) [2] supports multi-year longitudinal flux studies.

Pharmacokinetic and Drug Metabolism Studies

N-Acetylornithine-d2 is recommended as an internal standard for quantifying N-Acetylornithine in pharmacokinetic (PK) and drug metabolism studies where precise measurement of this metabolite is required . The use of stable isotope-labeled internal standards is widely recognized as essential for achieving the accuracy and precision required in regulated bioanalysis, including FDA and EMA guidance-compliant studies [1]. The d2-labeled compound provides the necessary mass shift for MS resolution without the higher cost and limited availability associated with 13C- or 15N-labeled alternatives [2], making it the most practical choice for routine PK sample analysis.

Clinical Diagnostic Method Development and Validation

N-Acetylornithine-d2 is a critical reagent for developing and validating LC-MS/MS methods intended for clinical diagnostic applications involving N-Acetylornithine measurement. Emerging evidence from Mendelian randomization studies indicates that genetically predicted acetylornithine levels are positively associated with cognitive performance (g-Factor; 0.035 SD increase per SD increase in metabolite level; 95% CI, 0.021 to 0.049; P = 1.15 × 10⁻⁶) and may have protective effects against bipolar disorder . These associations underscore the potential clinical utility of N-Acetylornithine as a diagnostic or prognostic biomarker, driving demand for robust, validated quantitative assays. The d2-labeled internal standard, with its high isotopic enrichment (≥98%) and non-labile deuterium incorporation [1], is essential for achieving the assay precision and reproducibility required for clinical validation.

Application

Selection Property

Validation Focus

Plasma/serum research matrix quantitation

Co-elution and matrix-effect correction

Ionization suppression correction in biofluids

Metabolic flux studies (arginine pathway)

Stable isotope tracing compatibility

Intermediate quantitation accuracy

Bioanalytical method validation support

High isotopic enrichment & non-labile label

Assay precision and reproducibility across batches

Cognitive function biomarker research

Endogenous metabolite quantitation in human research matrices

Longitudinal cohort sample reproducibility

• [1] LMDB (Livestock Metabolome Database). N-Acetylornithine serum concentration data. LMDB00430. View Source
• [2] PMC11405529. Blood metabolites, neurocognition and psychiatric disorders: a Mendelian randomization analysis. Transl Psychiatry. 2024;14:376. View Source
• [3] Adio AM, et al. Biosynthesis and defensive function of Nδ-acetylornithine, a jasmonate-induced Arabidopsis metabolite. Plant Cell. 2011;23(9):3303-3319. View Source